Cas no 634164-39-9 (1-(3,4-dichlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-methoxyphenyl)urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-methoxyphenyl)urea
• CAS No: 634164-39-9
• MF: C₁₈H₁₇Cl₂N₃O₂
• MW: 378.252482175827
• CID: 5476111
• Update Time: 2025-11-05

1-(3,4-dichlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-methoxyphenyl)urea
• 1-(3,4-dichlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-methoxyphenyl)urea

• Inchi： 1S/C18H17Cl2N3O2/c1-25-14-7-5-13(6-8-14)23(17-3-2-10-21-17)18(24)22-12-4-9-15(19)16(20)11-12/h4-9,11H,2-3,10H2,1H3,(H,22,24)
• InChI Key： QSGUTUKYHDDYQI-UHFFFAOYSA-N
• SMILES： N(C1=NCCC1)(C1=CC=C(OC)C=C1)C(NC1=CC=C(Cl)C(Cl)=C1)=O

Additional information on 1-(3,4-dichlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-methoxyphenyl)urea

Research Brief on 1-(3,4-dichlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-methoxyphenyl)urea (CAS: 634164-39-9)

The compound 1-(3,4-dichlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-methoxyphenyl)urea (CAS: 634164-39-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this urea derivative as a potent modulator of specific biological pathways. Its unique chemical structure, featuring dichlorophenyl and methoxyphenyl moieties, contributes to its selective binding affinity towards target proteins involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mode, revealing key interactions with active site residues.

In vitro and in vivo experiments have demonstrated promising results. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits nanomolar inhibitory activity against a specific kinase implicated in autoimmune disorders. Another study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy in reducing tumor growth in xenograft models, suggesting potential applications in oncology.

The synthesis of 634164-39-9 has also been optimized in recent years. A 2022 patent application detailed a novel, high-yield synthetic route that improves scalability while minimizing byproducts. This advancement addresses previous challenges in large-scale production, making the compound more accessible for further preclinical and clinical studies.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, prompting ongoing research into prodrug strategies and formulation optimizations. Additionally, structure-activity relationship (SAR) studies are being conducted to explore analogs with improved selectivity profiles.

In conclusion, 1-(3,4-dichlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-methoxyphenyl)urea represents a compelling case study in rational drug design. Its multifaceted biological activities and recent synthetic advancements position it as a valuable scaffold for future therapeutic development. Continued research efforts are expected to further elucidate its full therapeutic potential and clinical applicability.